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Compound of Interest

Compound Name: Bromacil

Cat. No.: B7801777 Get Quote

This guide provides comprehensive, procedural information for the safe handling and disposal

of Bromacil, tailored for laboratory and research professionals. Adherence to these protocols

is critical for ensuring personnel safety and regulatory compliance.

Hazard Summary and Toxicity
Bromacil is a substituted uracil herbicide. It is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[1][2][3] It is also classified as very toxic to aquatic

life with long-lasting effects.[1][2]

The following table summarizes key quantitative toxicity data for Bromacil.
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Toxicity Metric Species Value References

Acute Oral LD50 Rat 2,300 mg/kg

Rat (ATE) 500 mg/kg

Acute Dermal LD50 Rat > 5,000 mg/kg

Rabbit > 2,000 mg/kg

Acute Inhalation LC50 Rat > 5.2 mg/L (4-hour)

Rat > 5.6 mg/L (4-hour)

Eye Irritation Rabbit
Moderately to

seriously irritating

Skin Irritation Rabbit
Slightly to mildly

irritating

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential when working with Bromacil. The following workflow

outlines procedures from preparation to disposal.

Pre-Handling Preparations
Area Preparation: All weighing and solution preparation must occur in a certified chemical

fume hood to prevent inhalation of dust. Ensure the work area is clean, uncluttered, and

equipped with an accessible eyewash station and safety shower.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read the product-

specific SDS.

Assemble PPE: Ensure all required Personal Protective Equipment is available, has been

inspected for integrity, and is the correct size.

Prepare Waste Containers: Label hazardous waste containers clearly for solid waste

(contaminated PPE, weighing papers) and liquid waste (unused solutions, rinsate).
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Bromacil to minimize exposure.

PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Wear chemical safety goggles

at all times. Use a face shield

in addition to goggles when

there is a splash hazard.

Hand Protection Chemical-resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Do not use

leather or cotton gloves. Wash

the outside of gloves before

removing them.

Body Protection Laboratory Coat / Coveralls

A buttoned lab coat or

coveralls must be worn to

protect skin and clothing. A

chemical-resistant apron

should be worn when mixing,

loading, or cleaning

equipment.

Respiratory Protection NIOSH-approved Respirator

Required if working outside a

fume hood or if dust/aerosols

may be generated. For mixing

and loading, a non-powered air

purifying respirator with an N,

R, P, or HE series filter is

recommended.

Footwear Closed-toe Shoes

Wear chemical-resistant boots

for large-scale work; pants

should be worn over the boots.

At a minimum, closed-toe

shoes and socks are required.
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Handling and Experimental Use
Weighing: Use a disposable weighing paper or a dedicated, tared container. Carefully handle

the solid material to minimize dust generation.

Solution Preparation: Slowly add the weighed Bromacil to the solvent to prevent splashing

and dust. Keep containers closed when not in use.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling and before eating, drinking, or using the toilet.

Post-Handling Decontamination and Cleanup
Equipment Cleaning: Thoroughly clean all application equipment immediately after use.

Flush tanks, pumps, and hoses with several changes of water. Dispose of the equipment

wash water (rinsate) as hazardous waste.

PPE Removal: Remove PPE immediately after handling is complete. Wash the outside of

gloves before removing them. Remove clothing immediately if the pesticide gets inside, then

wash thoroughly and put on clean clothing. Contaminated clothing should be washed

separately from other laundry.

Personal Hygiene: Shower with soap and water after significant contact with the product.

Spill Management and First Aid
Spills: For small spills, absorb the material with an inert, non-combustible material like sand

or vermiculite. Wearing appropriate PPE, collect the absorbed material into a sealed, labeled

container for hazardous waste disposal. Do not flush spilled material into drains or sewers.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for

at least 15 minutes.
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical aid.

Ingestion: If the person is conscious, rinse their mouth and give 2-4 cupfuls of milk or

water. Call a poison control center or doctor immediately for treatment advice.

Disposal Plan
Proper disposal of Bromacil and associated waste is crucial to prevent environmental

contamination.

Pesticide Waste: Wastes resulting from the use of this product must be disposed of at an

approved waste disposal facility. Open dumping or burning is prohibited.

Contaminated Materials: Dispose of used gloves, disposable lab coats, and other

contaminated materials in a designated hazardous waste container. Absorbent materials that

are heavily contaminated should not be reused.

Container Disposal: Do not reuse empty containers. Completely empty the container into

application equipment, then dispose of it in a sanitary landfill or by incineration, as approved

by state and local authorities. If burned, stay out of the smoke.

Bromacil Handling Workflow
The diagram below illustrates the procedural flow for safely handling Bromacil, from initial

preparation through to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal

Emergency / Spill

Review SDS and Prepare Work Area

Inspect and Don All Required PPE

Prepare & Label Waste Containers

Weigh Bromacil in Fume Hood

Prepare Solution / Handle Product

Decontaminate Equipment

Manage Spill & Provide First Aid

If Spill Occurs

Segregate & Store Hazardous Waste

Remove & Clean/Dispose of PPE

Wash Hands & Exposed Skin

Arrange for Professional Disposal
of Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: A workflow for the safe handling of Bromacil in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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